Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21327063 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide 103146-26-5 C20H24BrFN2O2
VC21335309 (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol 1038-28-4 C20H30O2
VC21327389 Methyl 6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphthoate 106685-41-0 C29H30O3
VC21335287 DL-2-((((Carboxymethyl)thio)acetyl)amino)-4-mercaptobutanoic acid 121213-21-6 C8H13NO5S2. 2NH3
VC21328668 Alosetron hydrochloride 122852-69-1 C17H19ClN4O
VC21335261 10,19-diethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione 130144-34-2 C22H20N2O5
VC21333371 2-(3-Formyl-4-(2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid 144060-62-8 C16H17NO4S
VC21333359 Diclofenac Methyl Ester 15307-78-5 C15H13Cl2NO2
VC21335295 2,6-Dichlorodiphenylamine 15307-93-4 C12H9Cl2N
VC21334485 2-Propanol, 1,3-bis(o-methoxyphenoxy)- 16929-60-5 C17H20O5
VC21335280 (1R)-3-[(E)-2-[(1R,3aR,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol 21307-05-1 C28H44O
VC21334578 4-Amino-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one 22432-95-7 C8H12N4O4
VC21327384 2-Hydroxy-1,4-benzoquinone 2474-72-8 C6H4O3
VC21327011 4-Ketocyclophosphamide 27046-19-1 C7H13Cl2N2O3P
VC21335167 Nor Doxepin Hydrochloride 2887-91-4 C18H20ClNO
VC21333243 1-Phenyl-3-ethoxy-5-methyl-1H-pyrazole 300543-31-1 C12H14N2O
VC21335231 1,1,1-Trichloro-2,2,2-trifluoroethane 354-58-5 C2Cl3F3
Cl2FCCClF2
C2Cl3F3
VC21333456 Fenofibric Acid Methyl Ester 42019-07-8 C18H17ClO4
VC21333240 3-(Methyl(pentyl)amino)propanoic acid hydrochloride 625120-81-2 C9H20NO2Cl
VC21334468 (19R)-10,19-Diethyl-7,19-dihydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaene-14,18-dione 647852-82-2 C22H20N2O5
VC21335277 2-(2-oxopyrrolidin-1-yl)butanoic Acid 67118-31-4 C8H13NO3
VC21333460 Edaravone trimer 68195-63-1 C30H26N6O3
VC21333367 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide) 745798-07-6 C20H27ClN3O2
VC21335302 Chothyn 77-91-8 C11H21NO8
VC21328456 Afatinib dimaleate 850140-73-7 C28H29ClFN5O7